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Introduction
Platinum (Pt) is a cornerstone of catalysis, renowned for its high activity and stability in a

myriad of chemical transformations.[1][2] The advent of nanotechnology has further amplified

its potential through the development of platinum-based nanoparticles and clusters, which offer

a high surface-area-to-volume ratio and unique electronic properties.[2] A key strategy to

enhance the catalytic performance and cost-effectiveness of platinum catalysts is the

introduction of a second metal to form bimetallic clusters. This approach can induce synergistic

effects that modify the electronic structure, geometric arrangement, and stability of the catalytic

sites.[3][4][5]

While extensive research has focused on bimetallic combinations of platinum with other

transition metals, the role of alkali metals, particularly sodium (Na), as a promoter or

component of bimetallic clusters is an area of growing interest.[6][7] Sodium, when interfaced

with platinum at the nanoscale, can significantly alter its catalytic activity and selectivity. This

document provides detailed application notes and experimental protocols for the synthesis,

characterization, and catalytic application of platinum-sodium bimetallic systems. The focus is

on leveraging the promotional effect of sodium to enhance the catalytic performance of

platinum in key chemical reactions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15422182?utm_src=pdf-interest
https://www.youtube.com/watch?v=I5FNvwMaTP0
https://www.mdpi.com/2079-4991/8/11/949
https://www.mdpi.com/2079-4991/8/11/949
https://escholarship.org/uc/item/00w6r4tn
https://pubs.rsc.org/en/content/articlehtml/2025/va/d4va00241e
https://pubs.acs.org/doi/10.1021/acs.chemrev.2c00733
https://www.researchgate.net/publication/262764671_Activation_of_carbon-supported_platinum_catalysts_by_sodium_for_the_low-temperature_water-gas_shift_reaction
https://www.researchgate.net/figure/Estimation-of-sodium-loading-on-platinum-catalyst-and-percentage-of-sodium-coverage_tbl1_236858390
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15422182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Notes
Enhanced Catalytic Activity in Oxidation Reactions
Sodium has been shown to act as an effective promoter for platinum catalysts in various

oxidation reactions. The presence of sodium can increase the catalyst's activity by modifying

the electronic properties of platinum and stabilizing oxidized platinum species, which are often

key intermediates in catalytic cycles.[6] For instance, in the context of CO oxidation, sodium

can lower the work function of the catalyst, leading to increased oxygen adsorption.[7] This

promotional effect is, however, dependent on the sodium coverage, with low coverages (up to

1.6%) showing a positive impact on the reaction rate, while higher coverages can lead to

catalyst poisoning.[7]

Promotion of the Water-Gas Shift Reaction
The low-temperature water-gas shift (WGS) reaction is crucial for producing high-purity

hydrogen for applications such as fuel cells. Platinum-based catalysts are active for this

reaction, and the addition of sodium has been demonstrated to significantly enhance their

performance.[6] Sodium promotes the catalytic activity by facilitating the dissociation of water, a

key step in the WGS reaction mechanism. It is proposed that sodium atoms provide oxygen in

the form of hydroxyls to the active platinum sites.[6] This is achieved through the stabilization of

an oxidized platinum state (Pt-(OH)x), which has been identified as the active site.[6]

Potential in Selective Hydrogenation
While less explored, the electronic modifications induced by sodium on platinum clusters could

also be beneficial for selective hydrogenation reactions. The ability of sodium to donate

electron density to platinum can alter the adsorption strength of reactants and intermediates,

potentially leading to higher selectivity towards desired products. This principle has been

observed in other bimetallic systems where the addition of a second metal tunes the electronic

structure of platinum.[5]

Quantitative Data Presentation
The following tables summarize quantitative data from studies on sodium-promoted platinum

catalysts.

Table 1: Effect of Sodium Coverage on CO Oxidation Rate over Pt/YSZ Catalyst[7]
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Sodium Coverage (%) Change in Catalytic Rate Observations

0 (Clean Catalyst) Baseline -

0.16 Increased
Strengthened the existing

reaction character.

1.6 Increased
Synergistic promotion with O²⁻

species.

8 Decreased
Strong interactions affecting

catalytic behavior.

40 Decreased

Poisoning of the catalytic rate

and suppression of EPOC

effect.

Table 2: Catalytic Performance of Na-Promoted Pt/MWNT for the Water-Gas Shift Reaction[6]

Catalyst Key Feature Outcome

Pt/MWNT Unpromoted Baseline activity.

Na-Pt/MWNT Sodium promoted Increased catalyst activity.

Annealed Na-Pt/MWNT Partial removal of Na
Initially high activity but lower

stability.

Experimental Protocols
Protocol 1: Synthesis of Sodium-Promoted Platinum
Catalysts on Carbon Nanotubes (Pt-Na/MWNT)
This protocol is adapted from the method described for the preparation of alkali-promoted

Pt/MWNT catalysts.[6]

Materials:

Multi-walled carbon nanotubes (MWNTs)
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Nitric acid (HNO₃), concentrated

Sodium hydroxide (NaOH) solution, standardized

Chloroplatinic acid hexahydrate (H₂PtCl₆·6H₂O)

Deionized water

Ethanol

Procedure:

Functionalization of MWNTs:

Disperse a known amount of MWNTs in concentrated nitric acid.

Reflux the mixture at 120°C for 3 hours to introduce oxygen-containing functional groups

on the surface.

After cooling, dilute the mixture with deionized water and filter.

Wash the functionalized MWNTs (O-MWNTs) with deionized water until the pH of the

filtrate is neutral.

Dry the O-MWNTs in an oven at 100°C overnight.

Sodium Ion-Exchange:

Disperse the O-MWNTs in a solution of sodium hydroxide of known concentration.

Stir the suspension at room temperature for 24 hours to allow for ion-exchange between

the acidic protons of the functional groups and Na⁺ ions.

Filter and wash the resulting Na-exchanged MWNTs (Na-MWNTs) with deionized water to

remove excess NaOH.

Dry the Na-MWNTs at 100°C overnight.

Platinum Impregnation:
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Calculate the required amount of H₂PtCl₆·6H₂O to achieve the desired platinum loading

(e.g., 1 wt%).

Dissolve the chloroplatinic acid in a minimal amount of deionized water or ethanol.

Impregnate the Na-MWNTs with the platinum precursor solution using the incipient

wetness impregnation method.

Dry the impregnated support at 100°C overnight.

Reduction to Pt-Na/MWNT:

Place the dried powder in a tube furnace.

Reduce the catalyst under a flow of hydrogen (e.g., 5% H₂ in Ar) at a temperature of

300°C for 2 hours.

Cool the catalyst to room temperature under an inert atmosphere (e.g., Ar or N₂).

The resulting material is the sodium-promoted platinum catalyst (Pt-Na/MWNT).

Protocol 2: Catalytic Testing - Low-Temperature Water-
Gas Shift (WGS) Reaction
Apparatus:

Fixed-bed flow reactor

Mass flow controllers for gas feeds

Temperature controller

Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) for product

analysis

Procedure:

Catalyst Loading:
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Load a known mass of the Pt-Na/MWNT catalyst into the reactor, typically mixed with an

inert material like quartz wool to ensure a stable bed.

Catalyst Pre-treatment:

Heat the catalyst in situ under an inert gas flow (e.g., He or Ar) to a desired temperature

(e.g., 200°C) to remove any adsorbed impurities.

Reaction Conditions:

Introduce the reactant gas mixture to the reactor. A typical feed for the WGS reaction

consists of CO, H₂O, and an inert carrier gas (e.g., He). The water is typically introduced

by bubbling the carrier gas through a saturator maintained at a specific temperature.

Set the reaction temperature (e.g., ranging from 150°C to 300°C).

Maintain a constant total flow rate to achieve a desired gas hourly space velocity (GHSV).

Product Analysis:

Periodically analyze the composition of the effluent gas stream using an online GC.

Separate and quantify the concentrations of CO, CO₂, H₂, and the inert gas.

Data Analysis:

Calculate the CO conversion and the reaction rate based on the inlet and outlet gas

compositions and the flow rates.

CO Conversion (%) = [([CO]in - [CO]out) / [CO]in] * 100

Reaction Rate (mol_CO / g_cat·s) = (([CO]in * Flow_rate_in) - ([CO]out * Flow_rate_out)) /

Mass_of_catalyst

Visualizations
Catalytic Cycle for Sodium-Promoted Water-Gas Shift
Reaction
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Proposed catalytic cycle for the Na-promoted WGS reaction.

Click to download full resolution via product page

Caption: Proposed catalytic cycle for the Na-promoted WGS reaction.

Experimental Workflow for Synthesis and Testing of Pt-
Na/MWNT
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Synthesis and Catalytic Testing Workflow

Start: Raw MWNTs

1. HNO₃ Reflux
(Functionalization)

2. Washing & Drying

3. NaOH Treatment
(Na Ion-Exchange)

4. Washing & Drying

5. H₂PtCl₆ Impregnation

6. Drying

7. H₂ Reduction

End Product:
Pt-Na/MWNT Catalyst

Catalytic Testing
(e.g., WGS Reaction)

Data Analysis
(Conversion, Rate)

Workflow for Pt-Na/MWNT synthesis and evaluation.

Click to download full resolution via product page

Caption: Workflow for Pt-Na/MWNT synthesis and evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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